Cas no 30252-09-6 (Carbanilic acid,p-(ethylsulfonyl)-, o-methoxyphenyl ester (8CI))

• Product Name: Carbanilic acid,p-(ethylsulfonyl)-, o-methoxyphenyl ester (8CI)
• CAS No: 30252-09-6
• MF: C₁₆H₁₇NO₅S
• MW: 335.374883413315
• CID: 314526
• PubChem ID: 267639
• Update Time: 2025-04-19

Carbanilic acid,p-(ethylsulfonyl)-, o-methoxyphenyl ester (8CI) Chemical and Physical Properties

Names and Identifiers

• Carbanilic acid,p-(ethylsulfonyl)-, o-methoxyphenyl ester (8CI)
• NSC-107173
• 2-Methoxyphenyl [4-(ethanesulfonyl)phenyl]carbamate
• 30252-09-6
• NSC107173
• DTXSID50952621

• Inchi： 1S/C16H17NO5S/c1-3-23(19,20)13-10-8-12(9-11-13)17-16(18)22-15-7-5-4-6-14(15)21-2/h4-11H,3H2,1-2H3,(H,17,18)
• InChI Key： KJKHWGZUTHLMJJ-UHFFFAOYSA-N
• SMILES： S(CC)(C1C=CC(=CC=1)NC(=O)OC1C=CC=CC=1OC)(=O)=O

Computed Properties

• Exact Mass: 335.08281
• Monoisotopic Mass: 335.083
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 5
• Heavy Atom Count: 23
• Rotatable Bond Count: 6
• Complexity: 479
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2.6
• Topological Polar Surface Area: 90.1Ų

Experimental Properties

• Density: 1.306
• Boiling Point: 506.7°Cat760mmHg
• Flash Point: 260.3°C
• Refractive Index: 1.585
• PSA: 81.7
• LogP: 4.25350